Phosphinecarboxylic acid, dihydroxy-, phenyl ester, oxide

• CAS No.: 74270-48-7
• Molecular Formula: C7H7O5P
• Molecular Weight: 202.10 g/mol
• IUPAC Name: phenoxycarbonylphosphonic acid
• InChI: InChI=1S/C7H7O5P/c8-7(13(9,10)11)12-6-4-2-1-3-5-6/h1-5H,(H2,9,10,11)
• InChI Key: QWTKOKXIYQZOTL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC(=O)P(=O)(O)O

Description

Phosphinecarboxylic acid, dihydroxy-, phenyl ester, oxide is a useful research compound. Its molecular formula is C7H7O5P and its molecular weight is 202.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

25.8 parts by weight of diethoxyphosphonoformic acid phenyl ester are dissolved in 80 parts by volume of acetonitrile, and 36.7 parts by weight of trimethylbromosilane are added at 20° C. The mixture is stirred at 40°-45° C. for 2 hours and the solution is then evaporated in vacuo. The evaporation residue is taken up in 60 parts by volume of water and, after separating off the hexamethyldisiloxane formed, the resulting solution is neutralised with dilute lithium hydroxide solution and then evaporated in vacuo.